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Compound of Interest

Compound Name: C13H11CI3N40S

Cat. No.: B15173717

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Trichlormethiazide (C13H11CI3N40S), a diuretic compound. Adherence to these procedures is
essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety
when handling Trichlormethiazide. The following table summarizes the required PPE.
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Protection Type

Required PPE

Specifications

Eye Protection

Safety glasses with side-

shields or Goggles

In dusty conditions, mists, or
aerosols, appropriate goggles
are necessary. A faceshield or
other full-face protection
should be worn if there is a
potential for direct facial

contact.[1]

Hand Protection

Gloves

Chemical resistant gloves are

required.[2]

Body Protection

Long-sleeved clothing, Lab

coat, Chemical resistant apron

A work uniform or laboratory
coat should be worn.
Additional garments like
sleevelets, aprons, or
disposable suits should be
used based on the task to

avoid exposed skin.[1][2]

Respiratory Protection

Dust respirator

An effective dust mask or an
approved/certified respirator is
necessary, especially when
high concentrations of dust
may be generated or

ventilation is inadequate.[2][3]

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: Use process enclosures, local exhaust ventilation, or other

engineering controls to maintain airborne levels below recommended exposure limits.[3] If
operations generate dust, fume, or mist, ventilation is crucial to keep exposure to airborne

contaminants below the exposure limit.[2][3]

» Safe Handling Practices:
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[e]

Do not breathe dust.[3]

o

Avoid contact with eyes, skin, and clothing.[2][3]

[¢]

Wash hands thoroughly after handling.[1]

[¢]

Keep the container tightly closed and store in a cool, well-ventilated area, away from heat
and ignition sources.[3]

e First Aid Measures:

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do. Seek medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing
and shoes. Get medical attention.[3]

o Inhalation: If inhaled, move to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, provide oxygen and get medical attention.[3]

o Ingestion: Do NOT induce vomiting unless directed by medical personnel. If large
guantities are swallowed, call a physician immediately.[3]

Spill Management:

o Small Spills: Use appropriate tools to place the spilled solid into a convenient waste disposal
container. Clean the contaminated surface by spreading water and dispose of it according to
local and regional authority requirements.[3]

e Large Spills: Use a shovel to put the material into a convenient waste disposal container.
Finish cleaning by spreading water on the contaminated surface and allowing it to evacuate
through the sanitary system.[3] A self-contained breathing apparatus should be used to avoid
inhalation of the product.[3]

Disposal Plan:

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[3] As a pharmaceutical waste, it should be handled as chemical waste.[4] For most
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medicines not on the FDA flush list, the recommended disposal method is to:

e Remove the drug from its original container.

o Mix it with an unappealing substance like dirt, cat litter, or used coffee grounds.
e Place the mixture in a sealed plastic bag.

e Dispose of the container in the household trash.[5]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of

Trichlormethiazide.
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Workflow for Safe Handling and Disposal of Trichlormethiazide
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Caption: Safe handling and disposal workflow for Trichlormethiazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for
Trichlormethiazide (C13H11CI3N40S)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

